Cas no 80143-72-2 (4-fluoro-N-(4-methylbenzyl)aniline)

4-fluoro-N-(4-methylbenzyl)aniline structure
80143-72-2 structure
Product Name:4-fluoro-N-(4-methylbenzyl)aniline
CAS No:80143-72-2
MF:C14H14FN
MW:215.266067028046
CID:985146
PubChem ID:292877
Update Time:2025-04-20

4-fluoro-N-(4-methylbenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N-(4-methylbenzyl)aniline
    • 4-fluoro-N-(4-methylbenzyl)aniline; Benzamide, 4-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-; CTK3D8923; ALB-H09881583; 4-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-benzamide; SureCN4713719;
    • DTXSID101000993
    • 4-fluoro-N-[(4-methylphenyl)methyl]aniline
    • OCGKEBAELVFTEG-UHFFFAOYSA-N
    • NSC159067
    • (4-fluorophenyl)-(4-methylbenzyl)-amine
    • NSC-159067
    • AKOS000241003
    • BDBM50489071
    • N-(4-FLUOROPHENYL)-4-METHYLBENZYLAMINE
    • SCHEMBL6414545
    • CHEMBL2296107
    • 80143-72-2
    • DS-015011
    • Inchi: 1S/C14H14FN/c1-11-2-4-12(5-3-11)10-16-14-8-6-13(15)7-9-14/h2-9,16H,10H2,1H3
    • InChI Key: OCGKEBAELVFTEG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 215.11100
  • Monoisotopic Mass: 215.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.81920
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